Prostaglandin E2 methyl ester
Prostaglandin E2 methyl ester
Prostaglandin E2 methyl ester is a prostanoid.
Prostaglandin E2 methyl ester is a natural product found in Cervus nippon with data available.
Prostaglandin E2 methyl ester is a natural product found in Cervus nippon with data available.
Brand Name:
Vulcanchem
CAS No.:
31753-17-0
VCID:
VC21219280
InChI:
InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-18,20,22,24H,3-4,6-7,9-12,15H2,1-2H3/b8-5+,14-13+/t16-,17+,18+,20+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O
Molecular Formula:
C21H34O5
Molecular Weight:
366.5 g/mol
Prostaglandin E2 methyl ester
CAS No.: 31753-17-0
Cat. No.: VC21219280
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Prostaglandin E2 methyl ester is a prostanoid. Prostaglandin E2 methyl ester is a natural product found in Cervus nippon with data available. |
|---|---|
| CAS No. | 31753-17-0 |
| Molecular Formula | C21H34O5 |
| Molecular Weight | 366.5 g/mol |
| IUPAC Name | methyl (E)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-18,20,22,24H,3-4,6-7,9-12,15H2,1-2H3/b8-5+,14-13+/t16-,17+,18+,20+/m0/s1 |
| Standard InChI Key | WGCXTGBZBFBQPP-APRSVDTJSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C/CCCC(=O)OC)O)O |
| SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O |
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